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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the spectroscopic data and experimental
protocols essential for the characterization of Uvidin C, a drimane sesquiterpene isolated from
the fungus Lactarius uvidus. The information presented here is compiled from primary scientific
literature to ensure accuracy and reliability for research and development applications.

Chemical Structure and Properties

Uvidin C is a natural product with the molecular formula C1sH2603 and a molecular weight of
254.37 g/mol . Its structure features a bicyclic drimane core with multiple stereocenters, an
epoxide ring, and hydroxyl functionalities. The systematic IUPAC name for Uvidin C is
(1aR,2S,2aS,6aS,7S,7aR)-7-(hydroxymethyl)-3,3,6a,7a-tetramethyl-1a,2a,4,5,6,7-
hexahydronaphtho[2,3-b]oxiren-2-ol.

Spectroscopic Data for Structural Elucidation

The structural characterization of Uvidin C relies on a combination of mass spectrometry and
nuclear magnetic resonance spectroscopy. The following tables summarize the key quantitative
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data obtained from these analyses.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and elemental composition
of Uvidin C, as well as its fragmentation pattern, which aids in structural elucidation.

lon m/z (Relative Intensity, %) Proposed Fragment
[M]+ 254 (Not Observed) Molecular lon

[M - H20]+ 236 (15%) Loss of water

[M - CH20H]+ 223 (10%) Loss of hydroxymethyl group
Ci14H2202 222 (25%)

C12H1902 195 (20%)

C11H170 165 (30%)

CioH1s 135 (100%) Base peak

CoHis 121 (80%)

CsH11 107 (50%)

C7Ho 93 (60%)

CsHo 81 (70%)

Table 1: High-Resolution Electron Impact Mass Spectrometry (HREIMS) data for Uvidin C.

Nuclear Magnetic Resonance (NMR) Spectroscopy

1H and 13C NMR spectroscopy are pivotal in determining the precise connectivity and
stereochemistry of Uvidin C. The following tables present the chemical shifts (&) and coupling
constants (J) for each nucleus.

2.2.1. 'H NMR Data
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Position o (ppm) Multiplicity J (H2) Assighment
1la 1.45 m
1B 1.65 m
20 1.55 m
2B 1.80 m
3a 3.40 d 4 H-3
4 ] . - C(CHs)2
5 1.25 m H-5
6a 1.50 m
6[3 1.70 m
Tad 3.85 dd 10,4 H-7
8 2.95 d 4 H-8
9 . - - C
10 - - . C
11 3.60 d 12 H-11a
3.75 d 12 H-11b
12 0.90 S CHsz-12
13 1.05 S CHs-13
14 0.85 S CHs-14
15 0.95 S CHs-15
Table 2: 1H NMR (300 MHz, CDClIs) data for Uvidin C.
2.2.2. 3C NMR Data
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Position o (ppm) Carbon Type
1 395 CH2
2 18.2 CH:
3 78.8 CH
4 33.2 C

5 55.8 CH
6 24.2 CH2
7 70.1 CH
8 60.5 CH
9 57.5 C
10 37.0 C
11 64.5 CH:
12 215 CHs
13 28.5 CHs
14 15.8 CHs
15 335 CHs

Table 3: 13C NMR (75.5 MHz, CDCls) data for Uvidin C.

Experimental Protocols

The following section details the methodology for the isolation and characterization of Uvidin C
from Lactarius uvidus, as described in the primary literature.

Isolation of Uvidin C
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Caption: Isolation workflow for Uvidin C.
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» Extraction: Fresh carpophores of Lactarius uvidus are homogenized and extracted with
acetone at room temperature.

o Concentration: The acetone extract is concentrated under reduced pressure to yield a crude
residue.

» Solvent Partitioning: The residue is partitioned between ethyl acetate and water. The ethyl
acetate layer, containing the less polar compounds including Uvidin C, is collected.

o Column Chromatography: The ethyl acetate fraction is subjected to column chromatography
on silica gel. Elution is performed with a gradient of n-hexane and ethyl acetate.

o Fraction Collection and Analysis: Fractions are collected and monitored by thin-layer
chromatography (TLC). Those containing Uvidin C are pooled.

» Final Purification: The pooled fractions are further purified by preparative thin-layer
chromatography (pTLC) to yield pure Uvidin C.

Spectroscopic Analysis

 NMR Spectroscopy: *H and 3C NMR spectra are recorded on a spectrometer operating at
300 MHz and 75.5 MHz, respectively. Samples are dissolved in deuterated chloroform
(CDCls), and chemical shifts are referenced to the residual solvent signal.

o Mass Spectrometry: High-resolution electron impact mass spectrometry (HREIMS) is
performed on a double-focusing mass spectrometer to obtain accurate mass measurements
and fragmentation patterns.

Logical Relationship of Spectroscopic Data

The interpretation of spectroscopic data follows a logical workflow to arrive at the final structure
of Uvidin C.

© 2026 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b12774749/docs?utm_src=pdf-body#characterization-of-uvidin-c-a-spectroscopic-and-methodological-guide
https://www.benchchem.com/product/b12774749/docs?utm_src=pdf-body#characterization-of-uvidin-c-a-spectroscopic-and-methodological-guide
https://www.benchchem.com/product/b12774749/docs?utm_src=pdf-body#characterization-of-uvidin-c-a-spectroscopic-and-methodological-guide
https://www.benchchem.com/product/b12774749/docs?utm_src=pdf-body#characterization-of-uvidin-c-a-spectroscopic-and-methodological-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12774749?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

T Mass Spectrometry
->
(Carbon Skeleton, »| DEPT Spectra (e 254 SISHZE05)
Functional Groups) (CH, CH2, CH3) -
2D NMR (HMQC/HSQC)
> (C-H Connectivity)
1H NMR | 2D NMR (COSY) .
(Proton Environment, - (H-H Connectivity)
Coupling)

Click to download full resolution via product page

Caption: Spectroscopic data integration for structure elucidation.

This guide provides a comprehensive summary of the key spectroscopic data and experimental
procedures for the characterization of Uvidin C. Researchers can utilize this information for the
identification, quantification, and further investigation of this natural product in various scientific
and drug development contexts.

e To cite this document: BenchChem. [Characterization of Uvidin C: A Spectroscopic and
Methodological Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b12774749/docs#characterization-of-uvidin-c-a-
spectroscopic-and-methodological-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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